![molecular formula C15H26N2O2 B3014262 2-cyclopropyl-N-((1-(tetrahydrofuran-3-yl)piperidin-4-yl)methyl)acetamide CAS No. 2034303-38-1](/img/structure/B3014262.png)
2-cyclopropyl-N-((1-(tetrahydrofuran-3-yl)piperidin-4-yl)methyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-cyclopropyl-N-((1-(tetrahydrofuran-3-yl)piperidin-4-yl)methyl)acetamide, also known as CP-945,598, is a potent and selective antagonist of the cannabinoid receptor type 1 (CB1). CB1 is a G protein-coupled receptor that is widely distributed in the central nervous system and plays a key role in the regulation of appetite, pain, mood, and cognition. CP-945,598 has been extensively studied for its potential therapeutic applications in a variety of diseases, including obesity, diabetes, and addiction.
Scientific Research Applications
Ketamine Pharmacokinetics and Pharmacodynamics
Ketamine, a compound with pharmacological relevance to the specified chemical structure, is primarily known for its antagonistic effects on the N-methyl-D-aspartate (NMDA) receptor. It has diverse clinical applications in anesthesia, pain therapy, and emerging evidence suggests rapid-acting antidepressant effects. The pharmacokinetics of ketamine involves its metabolic transformation by cytochrome P450 enzymes, leading to various metabolites with potential therapeutic applications. This metabolism plays a crucial role in ketamine's pharmacodynamics, influencing its therapeutic efficacy and safety profile (Peltoniemi et al., 2016).
Environmental and Toxicological Considerations
Research on the environmental and toxicological impacts of related compounds, such as acetamide derivatives, has expanded our understanding of their potential risks and benefits. These studies highlight the importance of evaluating the environmental persistence and toxicological profiles of new chemical entities to ensure their safe and sustainable use (Lange et al., 2012).
Neuroprotective Properties and Clinical Applications
Compounds with mechanisms of action similar to the specified chemical structure have been investigated for their neuroprotective properties and potential clinical applications in treating neurodegenerative disorders. This includes the exploration of their effects on synaptic function, neuroinflammation, and neuronal survival, offering insights into novel therapeutic strategies for diseases such as schizophrenia, depression, and Parkinson's disease (Vaglini et al., 2013).
properties
IUPAC Name |
2-cyclopropyl-N-[[1-(oxolan-3-yl)piperidin-4-yl]methyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H26N2O2/c18-15(9-12-1-2-12)16-10-13-3-6-17(7-4-13)14-5-8-19-11-14/h12-14H,1-11H2,(H,16,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YKJNAFOCMSOSPY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1CC(=O)NCC2CCN(CC2)C3CCOC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H26N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
266.38 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.